2-Chlorobenzene-1-sulfinyl chloride

• IUPAC Name: 2-chlorobenzenesulfinyl chloride
• InChI: InChI=1S/C6H4Cl2OS/c7-5-3-1-2-4-6(5)10(8)9/h1-4H
• InChI Key: FPXJKFXNIRSFST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)S(=O)Cl)Cl
• Molecular Formula: C6H4Cl2OS
• Molecular Weight: 195.07 g/mol
• CAS RN: 1852086-12-4

Description

2-Chlorobenzene-1-sulfinyl chloride, also known as 2-Chlorobenzenesulfonyl chloride, is a chemical compound with the molecular formula C6H4Cl2O2S. It has a molecular weight of 211.07 g/mol. This compound is typically available in a liquid or low melting solid form.

Synthesis Analysis

The synthesis of 2-Chlorobenzene-1-sulfinyl chloride can be achieved through a process known as chlorosulfonation. This process involves the reaction of S-alkyl isothiourea salts with sodium chlorite (NaClO2), leading to the formation of diverse sulfonyl chlorides.

Molecular Structure Analysis

The molecular structure of 2-Chlorobenzene-1-sulfinyl chloride has been studied using various techniques such as electron diffraction and quantum-chemical methods. The compound has a linear formula of ClC6H4SO2Cl.

Chemical Reactions Analysis

The compound can participate in various chemical reactions. For instance, it can react with an aromatic nucleus to produce the corresponding sulfonyl chloride via a typical electrophilic aromatic substitution reaction.

Physical And Chemical Properties Analysis

2-Chlorobenzene-1-sulfinyl chloride has a refractive index of 1.576, a boiling point of 150-152 °C at 12 mmHg, and a density of 1.548 g/mL at 25 °C. It is a flammable liquid and can cause skin corrosion and eye damage.

Mechanism of Action

The mechanism of action of 2-Chlorobenzene-1-sulfinyl chloride involves the generation of SO2Cl+ as the electrophile of interest in the reaction. This electrophile then reacts with an aromatic nucleus to produce the corresponding sulfonyl chloride.

Safety and Hazards

This compound is considered hazardous. It is harmful if swallowed and causes severe skin burns and eye damage. It is also classified as a flammable liquid and can cause respiratory irritation.

Future Directions

The future directions for the study and use of 2-Chlorobenzene-1-sulfinyl chloride could involve its application in the synthesis of other chemical compounds. Additionally, it could be used in the development of new catalytic transformations.

Relevant Papers There are several relevant papers that provide further information on 2-Chlorobenzene-1-sulfinyl chloride. For instance, a paper titled “Beyond classical sulfone chemistry: metal- and photocatalytic approaches for C–S bond functionalization of sulfones” discusses new facets of sulfone reactivity. Another paper titled “Paper-based colorimetric sensor for detection of chloride anions in water using an epoxy-silver nanocomposite” discusses the use of a similar compound in the development of a colorimetric sensor.